Cas no 1259933-02-2 ((3aR)-3-Methylene-4alpha-(isobutyryloxy)-5beta-[(S)-1-methyl-4-hydroxybutyl]-6-methyl-2,3,3aalpha,4,7,7aalpha-hexahydrobenzofuran-2-one)

• Product Name: (3aR)-3-Methylene-4alpha-(isobutyryloxy)-5beta-[(S)-1-methyl-4-hydroxybutyl]-6-methyl-2,3,3aalpha,4,7,7aalpha-hexahydrobenzofuran-2-one
• CAS No: 1259933-02-2
• MF: C₁₉H₂₈O₅
• MW: 336.422626495361
• CID: 2061263
• PubChem ID: 50917934
• Update Time: 2025-04-21

(3aR)-3-Methylene-4alpha-(isobutyryloxy)-5beta-[(S)-1-methyl-4-hydroxybutyl]-6-methyl-2,3,3aalpha,4,7,7aalpha-hexahydrobenzofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 6alpha-isobutyryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide
• (3aR)-3-Methylene-4alpha-(isobutyryloxy)-5beta-[(S)-1-methyl-4-hydroxybutyl]-6-methyl-2,3,3aalpha,4,7,7aalpha-hexahydrobenzofuran-2-one
• Propanoic acid, 2-methyl-, (3aR,4S,7aR)-2,3,3a,4,7,7a-hexahydro-5-[(1S)-4-hydroxy-1-methylbutyl]-6-methyl-3-methylene-2-oxo-4-benzofuranyl ester
• 6-O-Isobutyrylbritannilactone
• AKOS040738237
• NCGC00385882-01
• 1259933-02-2
• Compound NP-019308
• NCGC00385882-01_C19H28O5_Propanoic acid, 2-methyl-, (3aR,4S,7aR)-2,3,3a,4,7,7a-hexahydro-5-[(1S)-4-hydroxy-1-methylbutyl]-6-methyl-3-methylene-2-oxo-4-benzofuranyl ester
• NS00097451
• HY-N10802
• (3aR,4S,7aR)-5-((S)-5-Hydroxypentan-2-yl)-6-methyl-3-methylene-2-oxo-2,3,3a,4,7,7a-hexahydrobenzofuran-4-yl isobutyrate
• CS-0636400
• G68009
• [(3aR,4S,7aR)-5-[(2S)-5-hydroxypentan-2-yl]-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-4-yl] 2-methylpropanoate

• Inchi： 1S/C19H28O5/c1-10(2)18(21)24-17-15(11(3)7-6-8-20)12(4)9-14-16(17)13(5)19(22)23-14/h10-11,14,16-17,20H,5-9H2,1-4H3/t11-,14+,16+,17+/m0/s1
• InChI Key： RIFCMNAQMNUNKD-ASTDHERZSA-N
• SMILES： O1C(C(=C)[C@H]2[C@@H](C([C@@H](C)CCCO)=C(C)C[C@@H]12)OC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 336.19367399g/mol
• Monoisotopic Mass: 336.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Sesquiterpenoids